2-(5,5-Difluoroazepan-4-yl)acetic acid;hydrochloride
Overview
Description
2-(5,5-Difluoroazepan-4-yl)acetic acid;hydrochloride is a compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as DFAA and is mainly used as a building block for drug development. DFAA has a molecular weight of 256.65 g/mol and a chemical formula of C10H14ClF2NO2.
Mechanism of Action
DFAA works by inhibiting the activity of certain enzymes that are involved in the inflammatory response. The compound also acts as a potent inhibitor of the growth of cancer cells. The exact mechanism of action of DFAA is still under investigation, and further research is needed to fully understand its mode of action.
Biochemical and Physiological Effects:
DFAA has been found to exhibit significant anti-inflammatory and anti-cancer properties. The compound has also been shown to have a positive effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
DFAA is a highly versatile compound that can be used as a building block for drug development. Its anti-inflammatory and anti-cancer properties make it a promising candidate for the development of new drugs. However, the synthesis of DFAA is a multi-step process that requires the use of various reagents and solvents, making it a challenging compound to work with.
Future Directions
Further research is needed to fully understand the mechanism of action of DFAA. The compound's potential use in the treatment of Alzheimer's disease and other neurological disorders should be investigated. DFAA's anti-inflammatory and anti-cancer properties make it a promising candidate for the development of new drugs, and further research should be conducted in this area. Additionally, the synthesis of DFAA should be optimized to make it more accessible for use in drug development.
Synthesis Methods
DFAA can be synthesized through a multi-step process involving the use of various reagents and solvents. The synthesis starts with the reaction of 2,2,2-trifluoroethylamine with ethyl chloroacetate in the presence of sodium hydride. This reaction gives rise to the intermediate compound, 2-(2,2,2-trifluoroethyl)acetic acid ethyl ester. The intermediate is then reacted with sodium azide to form 2-(5-azido-5,5-difluoroazepan-4-yl)acetic acid ethyl ester. Finally, the compound is hydrolyzed using hydrochloric acid to obtain the desired product, 2-(5,5-Difluoroazepan-4-yl)acetic acid;hydrochloride.
Scientific Research Applications
DFAA has been extensively studied for its potential use as a building block for drug development. The compound has been found to exhibit significant anti-inflammatory and anti-cancer properties. DFAA has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.
properties
IUPAC Name |
2-(5,5-difluoroazepan-4-yl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13F2NO2.ClH/c9-8(10)2-4-11-3-1-6(8)5-7(12)13;/h6,11H,1-5H2,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTFXTBVDLNNHPH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC(C1CC(=O)O)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClF2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,5-dichloro-N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-3-carboxamide](/img/structure/B2907331.png)
![4-methoxy-N-(3-methyl-1-(4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide](/img/structure/B2907332.png)
![methyl 2-[[(E)-3-[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoate](/img/structure/B2907338.png)
![N-cyclohexyl-2-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide](/img/structure/B2907339.png)
![(E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide](/img/structure/B2907343.png)
![5-Propan-2-yl-4-[[4-[4-(trifluoromethyl)pyrimidin-2-yl]oxypiperidin-1-yl]methyl]-1,3-oxazole](/img/structure/B2907344.png)
![N-[2-(2-Chloropropanoylamino)ethyl]-2-thiophen-2-ylpyrrolidine-1-carboxamide](/img/structure/B2907347.png)
![N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-9H-xanthene-9-carboxamide](/img/structure/B2907348.png)
